5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine
Overview
Description
The compound “5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine” is a complex organic molecule that contains a triazole ring, an amine group, and a methylthiophene group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the triazole ring, possibly through a [3+2] cycloaddition or other similar methods. The methylthiophene group could be introduced through a coupling reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a triazole ring, which is a five-membered ring containing two nitrogen atoms, and a thiophene ring, which is a five-membered ring containing a sulfur atom .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the triazole ring, the amine group, and the methylthiophene group. These groups could participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar triazole ring and the amine group could impact its solubility in different solvents .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as “5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine”, have been a subject of interest for many scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anticancer Properties
Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer . This suggests that “5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine” could potentially be used in the development of new anticancer drugs.
Anti-inflammatory Properties
Thiophene derivatives also show anti-inflammatory properties . This indicates that “5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine” could be used in the creation of new anti-inflammatory medications.
Antimicrobial Properties
Thiophene derivatives have been found to have antimicrobial properties . This suggests that “5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine” could be used in the development of new antimicrobial agents.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This suggests that “5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine” could potentially be used in the field of electronics.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This indicates that “5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine” could be used in the production of new OLEDs.
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiophene derivatives, have been reported to exhibit anti-inflammatory and antimicrobial activities . These activities suggest that the compound may interact with proteins or enzymes involved in inflammatory responses and microbial growth.
Mode of Action
This interaction could potentially inhibit the activity of enzymes or proteins involved in inflammation or microbial growth .
Biochemical Pathways
Given the reported anti-inflammatory and antimicrobial activities of similar compounds, it is plausible that this compound may affect pathways related to these biological processes .
Pharmacokinetics
A compound with a similar structure, 4,4,5,5-tetramethyl-2-(3-methylthiophen-2-yl)-1,3,2-dioxaborolane, has been reported to have high gastrointestinal absorption and permeability across the blood-brain barrier . These properties could potentially influence the bioavailability of 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine.
Result of Action
Similar compounds have demonstrated significant antinociceptive effects in models of tonic pain and neuropathic pain . This suggests that 5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine may have potential analgesic properties.
Safety and Hazards
properties
IUPAC Name |
5-(3-methylthiophen-2-yl)-1H-1,2,4-triazol-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4S/c1-4-2-3-12-5(4)6-9-7(8)11-10-6/h2-3H,1H3,(H3,8,9,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSHJPDAKYRINDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C2=NC(=NN2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-methylthiophen-2-yl)-4H-1,2,4-triazol-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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